Cas no 29920-02-3 (1-Dodecanaminium, N,N-didodecyl-N-methyl-, bromide)

• Product Name: 1-Dodecanaminium, N,N-didodecyl-N-methyl-, bromide
• CAS No: 29920-02-3
• MF: C₃₇H₇₈BrN
• MW: 616.925931453705
• CID: 1443641
• PubChem ID: 15066124
• Update Time: 2025-04-20

1-Dodecanaminium, N,N-didodecyl-N-methyl-, bromide Chemical and Physical Properties

Names and Identifiers

• 1-Dodecanaminium, N,N-didodecyl-N-methyl-, bromide
• Tridodecyl Methyl Ammonium Bromide
• tridodecyl(methyl)azanium,bromide
• 29920-02-3
• DA-17499
• tridodecyl(methyl)azanium;bromide
• DTXSID60567760
• Methyltridodecylammonium Bromide
• N,N-Didodecyl-N-methyldodecan-1-aminium bromide
• SCHEMBL853784

• Inchi： 1S/C37H78N.BrH/c1-5-8-11-14-17-20-23-26-29-32-35-38(4,36-33-30-27-24-21-18-15-12-9-6-2)37-34-31-28-25-22-19-16-13-10-7-3;/h5-37H2,1-4H3;1H/q+1;/p-1
• InChI Key： XDUVTZGINNGNAG-UHFFFAOYSA-M
• SMILES： [Br-].[N+](C)(CCCCCCCCCCCC)(CCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 536.9214
• Monoisotopic Mass: 615.53176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 39
• Rotatable Bond Count: 33
• Complexity: 357
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0